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Compound of Interest

Compound Name: PF-04628935

Cat. No.: B609930

For Researchers, Scientists, and Drug Development
Professionals

Introduction

PF-04628935 is a potent and selective antagonist/inverse agonist of the ghrelin receptor, also
known as the growth hormone secretagogue receptor type la (GHS-R1a). With an IC50 of 4.6
nM, this small molecule is a valuable tool for investigating the physiological roles of the ghrelin
system, which is implicated in appetite regulation, energy homeostasis, and various metabolic
disorders. These application notes provide detailed protocols for the preparation and use of PF-
04628935 in cell culture experiments, enabling researchers to effectively study its effects on
GHS-R1a signaling.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of PF-04628935 is provided in the table
below. This information is crucial for the accurate preparation of stock solutions and
subsequent dilutions for cell culture experiments.
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Property Value

Appearance White to beige powder
Molecular Formula C24H26CIN7OS

Molecular Weight 496.03 g/mol

Solubility Soluble in DMSO at 10 mg/mL
Purity >98% (HPLC)

Storage Temperature Room temperature

Experimental Protocols

1. Preparation of PF-04628935 Stock Solution (10 mM)

Materials:

PF-04628935 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

o Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), accurately
weigh out 4.96 mg of PF-04628935 powder and transfer it to a sterile microcentrifuge tube.

» Dissolution: Add 1 mL of sterile DMSO to the tube containing the PF-04628935 powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved, resulting in a
clear 10 mM stock solution.
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 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 10-20 pL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store
the aliquots at -20°C for long-term use.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for PF-04628935 in
Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609930#how-to-prepare-pf-04628935-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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